Cas no 1264050-18-1 (1-(2-Ethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid)
1-(2-Ethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Ethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid
-
- Inchi: 1S/C18H18N2O2/c1-2-13-8-6-7-11-16(13)20-17(12-15(19-20)18(21)22)14-9-4-3-5-10-14/h3-11,17H,2,12H2,1H3,(H,21,22)
- InChI Key: FZCOGEFLVNAZDL-UHFFFAOYSA-N
- SMILES: OC(C1CC(C2C=CC=CC=2)N(C2C=CC=CC=2CC)N=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 429
- Topological Polar Surface Area: 52.9
1-(2-Ethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM562696-1g |
1-(2-Ethylphenyl)-5-phenyl-4,5-dihydro-1h-pyrazole-3-carboxylic acid |
1264050-18-1 | 95%+ | 1g |
$520 | 2024-08-02 | |
| A2B Chem LLC | AJ27218-1g |
1-(2-ethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid |
1264050-18-1 | 95+% | 1g |
$1067.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27218-2g |
1-(2-ethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid |
1264050-18-1 | 95+% | 2g |
$1370.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27218-5g |
1-(2-ethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid |
1264050-18-1 | 95+% | 5g |
$1843.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27218-10g |
1-(2-ethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid |
1264050-18-1 | 95+% | 10g |
$2552.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27218-25g |
1-(2-ethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid |
1264050-18-1 | 95+% | 25g |
$3497.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27218-50g |
1-(2-ethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid |
1264050-18-1 | 95+% | 50g |
$4880.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27218-100g |
1-(2-ethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid |
1264050-18-1 | 95+% | 100g |
$6838.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1196575-1g |
1-(2-Ethylphenyl)-5-phenyl-4,5-dihydro-1h-pyrazole-3-carboxylic acid |
1264050-18-1 | 98% | 1g |
¥5070.00 | 2024-08-09 |
1-(2-Ethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 1-(2-Ethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid
Introduction to 1-(2-Ethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid (CAS No. 1264050-18-1)
1-(2-Ethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid, identified by its CAS number 1264050-18-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad biological activity and utility in drug development. The presence of both phenyl and ethyl substituents in its molecular framework contributes to its unique chemical properties and potential pharmacological effects.
The molecular structure of 1-(2-Ethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid consists of a central pyrazole ring substituted with a carboxylic acid group at the 3-position, an ethylphenyl group at the 1-position, and a phenyl group at the 5-position. This arrangement not only influences its reactivity but also its interaction with biological targets. The compound's dual phenyl substitution enhances its lipophilicity, making it a promising candidate for membrane-bound receptors and enzyme inhibition studies.
In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy in various therapeutic applications. Studies have highlighted the potential of 1-(2-Ethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid as a scaffold for developing novel drugs targeting inflammatory diseases, neurodegenerative disorders, and cancer. Its structural features allow for selective binding to specific biological pathways, which is crucial for minimizing side effects and improving therapeutic outcomes.
One of the most compelling aspects of this compound is its role in inhibiting key enzymes involved in metabolic pathways. Research has shown that derivatives of pyrazole can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in the pathogenesis of inflammation and pain. The carboxylic acid moiety in 1-(2-Ethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid provides a site for hydrogen bonding interactions with enzyme active sites, enhancing binding affinity.
Furthermore, the ethylphenyl group contributes to the compound's solubility profile, allowing it to be effectively formulated into various pharmaceutical dosage forms. This characteristic is particularly important for oral administration, where bioavailability is a key consideration. The phenyl groups also contribute to hydrophobic interactions with biological targets, improving drug-receptor binding stability.
The synthesis of 1-(2-Ethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have been particularly useful in constructing the complex molecular framework of this compound.
Recent advancements in computational chemistry have also played a pivotal role in understanding the pharmacological properties of 1-(2-Ethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid. Molecular docking studies have revealed its potential interaction with targets such as cyclooxygenase (COX)-2 and lipoxygenase (LOX), which are implicated in inflammatory responses. These simulations have provided valuable insights into how structural modifications can enhance binding affinity and selectivity.
In preclinical studies, 1-(2-Ethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid has demonstrated promising anti-inflammatory and analgesic effects. Animal models have shown that it can effectively reduce inflammation-induced pain without significant side effects at therapeutic doses. These findings have laid the groundwork for further clinical investigations to evaluate its safety and efficacy in human populations.
The compound's potential extends beyond anti-inflammatory applications. Preliminary research suggests that it may also exhibit neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of pyrazole derivatives to cross the blood-brain barrier is particularly advantageous for central nervous system-targeted therapies.
Another area of interest is the use of 1-(2-Ethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid in cancer research. Studies indicate that it can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in tumor progression. Its ability to modulate enzymes such as tyrosine kinases has made it an attractive candidate for developing targeted cancer therapies.
The development of new synthetic routes has been instrumental in making 1-(2-Ethilphenethyl)-6-phnnylpyrozle-a-croxykric acd (CAS No: 126408018712) more accessible for research purposes. Continuous-flow chemistry has emerged as a powerful tool for synthesizing complex molecules efficiently and on scale. This approach not only reduces production costs but also minimizes waste generation, aligning with green chemistry principles.
The future prospects of CAS No 126408018712 are promising, with ongoing research aimed at elucidating its mechanism of action and identifying new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. As our understanding of biological systems continues to evolve, so too will our ability to harness the potential of this remarkable compound.
1264050-18-1 (1-(2-Ethylphenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)